Cas no 1260753-48-7 (3-2-chloro-5-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 3-2-chloro-5-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1260753-48-7
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 6267971
• PubChem ID: 82297247
• Update Time: 2025-10-29

3-2-chloro-5-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-2-chloro-5-(trifluoromethyl)phenylpyrrolidine
• EN300-1928937
• 1260753-48-7
• 3-[2-chloro-5-(trifluoromethyl)phenyl]pyrrolidine

• Inchi： 1S/C11H11ClF3N/c12-10-2-1-8(11(13,14)15)5-9(10)7-3-4-16-6-7/h1-2,5,7,16H,3-4,6H2
• InChI Key： UOCFRQWMPHBGAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1CNCC1

Computed Properties

• Exact Mass: 249.0532115g/mol
• Monoisotopic Mass: 249.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-2-chloro-5-(trifluoromethyl)phenylpyrrolidine

Research Brief on 3-(2-Chloro-5-(Trifluoromethyl)Phenyl)Pyrrolidine (CAS: 1260753-48-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule compounds as tools for probing biological systems and as potential therapeutic agents. Among these, 3-(2-chloro-5-(trifluoromethyl)phenyl)pyrrolidine (CAS: 1260753-48-7) has emerged as a compound of interest due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and applications in drug discovery and development.

The compound 3-(2-chloro-5-(trifluoromethyl)phenyl)pyrrolidine belongs to the class of pyrrolidine derivatives, which are known for their versatility in medicinal chemistry. The presence of both chloro and trifluoromethyl substituents on the phenyl ring enhances its electronic properties, making it a valuable scaffold for the design of bioactive molecules. Recent studies have explored its role as a building block in the synthesis of more complex molecules targeting various biological pathways.

One of the key areas of research involving this compound is its potential as a modulator of neurotransmitter systems. Preliminary in vitro studies suggest that derivatives of 3-(2-chloro-5-(trifluoromethyl)phenyl)pyrrolidine may interact with dopamine and serotonin receptors, indicating possible applications in the treatment of neurological disorders such as Parkinson's disease and depression. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

In addition to its neurological applications, recent publications have investigated the compound's utility in oncology. Researchers have synthesized analogs of 3-(2-chloro-5-(trifluoromethyl)phenyl)pyrrolidine and evaluated their efficacy against various cancer cell lines. Some derivatives have shown promising cytotoxic activity, particularly in breast and lung cancer models, by inhibiting key signaling pathways involved in cell proliferation and survival. These findings underscore the compound's potential as a lead structure for the development of novel anticancer agents.

The synthesis of 3-(2-chloro-5-(trifluoromethyl)phenyl)pyrrolidine has also been a focus of recent methodological developments. Innovative catalytic approaches, including palladium-catalyzed cross-coupling reactions, have been employed to improve the yield and purity of the compound. These advancements not only facilitate its production on a larger scale but also enable the exploration of structural modifications to enhance its biological activity and selectivity.

Despite these promising developments, challenges remain in the optimization of 3-(2-chloro-5-(trifluoromethyl)phenyl)pyrrolidine for clinical applications. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into therapeutic realities.

In conclusion, 3-(2-chloro-5-(trifluoromethyl)phenyl)pyrrolidine (CAS: 1260753-48-7) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span neurological and oncological fields, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. As research progresses, this compound may pave the way for the development of new therapeutic agents addressing unmet medical needs.